3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone

• IUPAC Name: 5-benzyl-6-hydroxy-2-methylsulfanyl-3-prop-2-enylpyrimidin-4-one
• InChI: InChI=1S/C15H16N2O2S/c1-3-9-17-14(19)12(13(18)16-15(17)20-2)10-11-7-5-4-6-8-11/h3-8,18H,1,9-10H2,2H3
• InChI Key: HPAIBBLXKGPUKY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(C(=O)N1CC=C)CC2=CC=CC=C2)O
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and material science. This compound is a pyrimidine derivative that contains a hydroxy group, an allyl group, a benzyl group, and a methylthio group.

Mechanism of Action

The mechanism of action of 3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. This compound has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including but not limited to, tyrosinase, acetylcholinesterase, and xanthine oxidase.
Biochemical and Physiological Effects:
3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated its inhibitory activity against enzymes and receptors, as well as its antioxidant and anti-inflammatory properties. In vivo studies have shown its potential to reduce blood pressure, improve glucose metabolism, and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone in lab experiments is its versatility. This compound can be used in various assays to study its inhibitory activity against enzymes and receptors, as well as its antioxidant and anti-inflammatory properties. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone. One direction is the synthesis of novel derivatives with improved pharmacological properties. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, the development of new analytical methods for the detection and quantification of this compound in biological samples is also an important future direction.

Synthesis Methods

The synthesis method of 3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone involves the reaction of 2-amino-4,6-dimethylpyrimidine with allyl bromide, benzyl bromide, and sodium hydrosulfide in the presence of sodium hydroxide. The reaction is carried out in a solvent such as ethanol or water, and the product is obtained by filtration and purification.

Scientific Research Applications

3-allyl-5-benzyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone has potential applications in various fields of scientific research. In medicinal chemistry, this compound can be used as a starting material for the synthesis of novel drugs with potential therapeutic activity. In drug design, it can be used as a lead compound for the development of new drugs with improved pharmacological properties. In material science, it can be used as a building block for the synthesis of new materials with unique physical and chemical properties.